Stains-all

Specification

• Description: Cationic carbocyanine dye used for differential staining of nuclei acids and proteins with RNA staining blue/purple, DNA staining blue, and proteins staining red. Ideal dye for the visualization and identification of proteins on polyacrylamide gels because it differentiates between highly acidic proteins which stain blue and less acidic proteins which stain pink. Staining of Ca2+-binding proteins in muscle extracts was 50 to 100% more intense than obtained with Coomassie blue staining. When employed on polyacrylamide gels, the intensity of Stains-All can be increased by the addition of silver nitrate.; Carbocyanin DBTC is an organic bromide salt and a cyanine dye. It has a role as a fluorochrome. It contains a carbocyanin DBTC(1+).
• CAS No.: 7423-31-6
• Molecular Formula: C30H27N2S2.Br; C30H27BrN2S2
• Molecular Weight: 559.6 g/mol
• IUPAC Name: (2E)-1-ethyl-2-[(E)-3-(1-ethylbenzo[e][1,3]benzothiazol-1-ium-2-yl)-2-methylprop-2-enylidene]benzo[e][1,3]benzothiazole;bromide
• Standard InChI: InChI=1S/C30H27N2S2.BrH/c1-4-31-27(33-25-16-14-21-10-6-8-12-23(21)29(25)31)18-20(3)19-28-32(5-2)30-24-13-9-7-11-22(24)15-17-26(30)34-28;/h6-19H,4-5H2,1-3H3;1H/q+1;/p-1
• Standard InChI Key: MPBRYMWMMKKRGC-UHFFFAOYSA-M
• Isomeric SMILES: CCN1/C(=C\C(=C\C2=[N+](C3=C(S2)C=CC4=CC=CC=C43)CC)\C)/SC5=C1C6=CC=CC=C6C=C5.[Br-]
• SMILES: CCN1C(=CC(=CC2=[N+](C3=C(S2)C=CC4=CC=CC=C43)CC)C)SC5=C1C6=CC=CC=C6C=C5.[Br-]
• Canonical SMILES: CCN1C(=CC(=CC2=[N+](C3=C(S2)C=CC4=CC=CC=C43)CC)C)SC5=C1C6=CC=CC=C6C=C5.[Br-]
• Appearance: Solid powder